2-((4-Fluorophenyl)thio)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-[4-[(4-methyl-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H21FN2O2S2/c1-14-3-2-4-18-20(14)23-21(28-18)26-16-9-11-24(12-10-16)19(25)13-27-17-7-5-15(22)6-8-17/h2-8,16H,9-13H2,1H3
• InChI Key: CFDDYJKFQOASEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)OC3CCN(CC3)C(=O)CSC4=CC=C(C=C4)F
• Molecular Formula: C21H21FN2O2S2
• Molecular Weight: 416.5 g/mol

Description

2-((4-Fluorophenyl)thio)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H21FN2O2S2 and its molecular weight is 416.53. The purity is usually 95%.
BenchChem offers high-quality 2-((4-Fluorophenyl)thio)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-Fluorophenyl)thio)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and spectroscopic characterization of compounds similar to "2-((4-Fluorophenyl)thio)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone" have been reported, using approaches like click chemistry. These processes involve starting materials with structural similarities, leading to compounds with potential for further biological applications (Govindhan et al., 2017).

Antimicrobial Activity

• Some fluorinated compounds, structurally related to the target molecule, have shown promising antimicrobial activity. This includes activity against various microbial strains, highlighting the potential for these compounds in developing new antimicrobial agents (Sathe et al., 2011).

Antitumor and Anticancer Activity

• Certain fluorinated benzothiazole compounds have demonstrated significant antitumor and anticancer activities. This includes the synthesis of novel derivatives with the potential to act as anti-breast cancer agents, showing efficacy against specific tumor cells (Mahmoud et al., 2021).

Antituberculosis Activity

• Thiazole-aminopiperidine hybrid analogues, with structural similarities to the target molecule, have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors. These compounds show promising activity in inhibiting tuberculosis-causing bacteria, indicating their potential in tuberculosis treatment (Jeankumar et al., 2013).

Analytical and Electrochemical Applications

• Electrochemical synthesis methods involving compounds structurally related to the target molecule have been explored. These methods involve the oxidation of certain precursors in the presence of nucleophiles, leading to the formation of new compounds with potential analytical and electrochemical applications (Amani & Nematollahi, 2012).